![molecular formula C7H13NO2 B1523348 1,4-Dioxaspiro[4.4]nonan-7-amine CAS No. 1322805-04-8](/img/structure/B1523348.png)
1,4-Dioxaspiro[4.4]nonan-7-amine
Overview
Description
1,4-Dioxaspiro[4.4]nonan-7-amine, also known as DINO, is a spirotetramic acid derivative. It has a unique structural arrangement that can be attributed to its potential pharmacological and biological properties. The compound has a CAS Number of 1322805-04-8 and a molecular weight of 143.19 .
Molecular Structure Analysis
The InChI Code for 1,4-Dioxaspiro[4.4]nonan-7-amine is 1S/C7H13NO2/c8-6-1-2-7(5-6)9-3-4-10-7/h6H,1-5,8H2 . This indicates that the compound has a molecular formula of C7H13NO2 .Physical And Chemical Properties Analysis
1,4-Dioxaspiro[4.4]nonan-7-amine is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Material Science and Polymer Research
The compound’s structure is conducive to forming spiroketal frameworks, which are valuable in material science. Spiroketal structures are integral to the development of new polymers with unique properties, potentially useful in creating advanced materials for industrial applications .
Organic Synthesis Methodology
Researchers utilize 1,4-Dioxaspiro[4.4]nonan-7-amine in developing novel organic synthesis methodologies. Its stable spirocyclic framework can lead to the discovery of new synthetic routes for complex organic molecules .
Catalysis
The compound’s structure is suitable for use in catalysis. It can act as a ligand for metal catalysts or as an organocatalyst itself, facilitating various chemical reactions that are crucial in both academic and industrial settings .
Environmental Chemistry
1,4-Dioxaspiro[4.4]nonan-7-amine may be used in environmental chemistry research to develop compounds that can capture or neutralize pollutants. Its reactivity with various environmental contaminants could lead to advancements in pollution control technologies .
Safety And Hazards
The compound is classified as dangerous, with hazard statements H302, H315, H318, and H335 . These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1,4-dioxaspiro[4.4]nonan-8-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c8-6-1-2-7(5-6)9-3-4-10-7/h6H,1-5,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTUCRLHGAZBPBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC1N)OCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxaspiro[4.4]nonan-7-amine | |
CAS RN |
1322805-04-8 |
Source
|
| Record name | 1,4-dioxaspiro[4.4]nonan-7-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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